Cas no 2168327-85-1 (2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid)
2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2168327-85-1
- EN300-815259
- 2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid
- 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid
-
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(17)14-7-6-13(4,5)9(14)8-10(15)16/h9H,6-8H2,1-5H3,(H,15,16)
- InChI Key: UOSRADVMJYCOBA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C)(C)C1CC(=O)O)=O
Computed Properties
- Exact Mass: 257.16270821g/mol
- Monoisotopic Mass: 257.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.8Ų
2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-815259-1g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 1g |
$884.0 | 2023-09-02 | |
| Enamine | EN300-815259-5g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 5g |
$2566.0 | 2023-09-02 | |
| Enamine | EN300-815259-10g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 10g |
$3807.0 | 2023-09-02 | |
| Enamine | EN300-815259-0.05g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 0.05g |
$205.0 | 2023-09-02 | |
| Enamine | EN300-815259-0.1g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 0.1g |
$306.0 | 2023-09-02 | |
| Enamine | EN300-815259-0.25g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 0.25g |
$438.0 | 2023-09-02 | |
| Enamine | EN300-815259-0.5g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 0.5g |
$691.0 | 2023-09-02 | |
| Enamine | EN300-815259-1.0g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 1g |
$1785.0 | 2023-05-30 | |
| Enamine | EN300-815259-2.5g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 2.5g |
$1735.0 | 2023-09-02 | |
| Enamine | EN300-815259-5.0g |
2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidin-2-yl}acetic acid |
2168327-85-1 | 95% | 5g |
$5179.0 | 2023-05-30 |
2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid
Comprehensive Overview of 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid (CAS No. 2168327-85-1)
2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid (CAS No. 2168327-85-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxy carbonyl (Boc) protecting group and the 3,3-dimethylpyrrolidine scaffold, make it a valuable intermediate in the development of bioactive molecules. The compound's carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways.
In recent years, the demand for Boc-protected intermediates like 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid has surged due to their critical role in peptide synthesis and drug discovery. Researchers frequently search for "Boc-pyrrolidine derivatives" or "CAS 2168327-85-1 applications" to explore its utility in designing protease inhibitors or modulators of G-protein-coupled receptors (GPCRs). The compound's sterically hindered pyrrolidine ring also contributes to improved metabolic stability in candidate drugs, a hot topic in medicinal chemistry.
The synthesis of 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid typically involves multi-step organic transformations, starting from 3,3-dimethylpyrrolidine precursors. Key steps include Boc protection under Schotten-Baumann conditions and subsequent C-2 functionalization to introduce the acetic acid moiety. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common queries like "how to characterize CAS 2168327-85-1" or "purity standards for Boc-protected acids".
From an industrial perspective, 2168327-85-1 aligns with green chemistry trends due to its potential for atom-economical transformations. Pharmaceutical manufacturers increasingly prioritize "sustainable synthesis of pyrrolidine derivatives", making this compound a subject of process optimization studies. Its crystalline solid form at room temperature facilitates handling and storage, a practical advantage over liquid-phase intermediates.
Emerging applications of 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid include its use in bioconjugation chemistry and prodrug development. The carboxyl group enables efficient coupling with amines or alcohols, answering frequent search terms like "Boc-pyrrolidine linker compounds". Recent patent literature reveals its incorporation in targeted drug delivery systems, particularly for neurological disorders where blood-brain barrier penetration is crucial.
Regulatory considerations for CAS 2168327-85-1 emphasize proper laboratory handling protocols, though it doesn't fall under restricted categories. Safety data sheets typically recommend standard organic acid precautions, addressing common concerns about "Boc compound stability" and "storage conditions for N-protected amino acids". The compound's thermal decomposition profile has been extensively studied to ensure safe scale-up processes.
Market analysts note growing interest in 2168327-85-1 from Asia-Pacific pharmaceutical hubs, correlating with regional investments in small molecule therapeutics. Comparative studies with similar N-protected heterocyclic acids demonstrate its superior solubility profile in polar aprotic solvents, a frequently researched parameter for "reaction optimization with hindered pyrrolidines".
Future research directions for 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid may explore its catalytic applications in asymmetric synthesis or its potential as a chiral building block for complex natural products. The compound's structural rigidity offers unique opportunities in conformational restriction strategies, a cutting-edge approach in drug design to enhance target selectivity.
2168327-85-1 (2-{1-(tert-butoxy)carbonyl-3,3-dimethylpyrrolidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)